Cas no 2098011-33-5 ((1-(3-Aminopropyl)-4-phenylpyrrolidin-3-yl)methanol)

• Product Name: (1-(3-Aminopropyl)-4-phenylpyrrolidin-3-yl)methanol
• CAS No: 2098011-33-5
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 4771995
• Update Time: 2025-10-15

(1-(3-Aminopropyl)-4-phenylpyrrolidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(3-aminopropyl)-4-phenylpyrrolidin-3-yl)methanol
• [1-(3-aminopropyl)-4-phenylpyrrolidin-3-yl]methanol
• (1-(3-Aminopropyl)-4-phenylpyrrolidin-3-yl)methanol

• Inchi： 1S/C14H22N2O/c15-7-4-8-16-9-13(11-17)14(10-16)12-5-2-1-3-6-12/h1-3,5-6,13-14,17H,4,7-11,15H2
• InChI Key： XMZWHHLUMFVWQA-UHFFFAOYSA-N
• SMILES： OCC1CN(CCCN)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 234.173213330 g/mol
• Monoisotopic Mass: 234.173213330 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.5
• Molecular Weight: 234.34

Additional information on (1-(3-Aminopropyl)-4-phenylpyrrolidin-3-yl)methanol

Introduction to (1-(3-Aminopropyl)-4-phenylpyrrolidin-3-yl)methanol and Its Significance in Modern Chemical Research

CAS No. 2098011-33-5 is a chemical compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, specifically identified as (1-(3-Aminopropyl)-4-phenylpyrrolidin-3-yl)methanol, represents a fascinating molecule that combines a pyrrolidine core with an amine and phenyl substituent, making it a versatile scaffold for further chemical modifications and biological studies.

The structural framework of this compound is particularly noteworthy, as it incorporates a pyrrolidine ring, which is a common motif in many biologically active molecules. The presence of both an amine group and a phenyl ring at specific positions enhances its potential interactions with biological targets, making it a promising candidate for drug discovery efforts. The methanol moiety at the 3-position further contributes to the compound's solubility and reactivity, facilitating its use in various synthetic pathways.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and cardiovascular functions. The unique combination of functional groups in (1-(3-Aminopropyl)-4-phenylpyrrolidin-3-yl)methanol suggests potential applications in these areas. For instance, the amine group can serve as a site for further derivatization to create more complex molecules with specific pharmacological properties. Additionally, the phenyl ring can interact with aromatic residues in biological targets, enhancing binding affinity.

One of the most exciting aspects of this compound is its potential role in the development of new therapeutic agents. Current research indicates that molecules with similar structural features have shown promise in treating various conditions, including neurodegenerative diseases and cardiovascular disorders. The pyrrolidine core is particularly interesting because it is found in several known bioactive compounds, suggesting that (1-(3-Aminopropyl)-4-phenylpyrrolidin-3-yl)methanol may exhibit similar beneficial effects.

The synthesis of this compound has been a subject of interest for chemists due to its complex structure. Advanced synthetic methodologies have been employed to construct the pyrrolidine ring and introduce the necessary substituents. These synthetic routes often involve multi-step processes that require precise control over reaction conditions to ensure high yields and purity. The methanol group at the 3-position is particularly crucial, as it influences the overall reactivity and solubility of the molecule.

Recent studies have also explored the pharmacokinetic properties of derivatives of this compound. Understanding how these molecules are absorbed, distributed, metabolized, and excreted (ADME) is essential for their development into viable drugs. Preliminary data suggest that modifications to the amine and phenyl groups can significantly impact these properties, offering researchers fine-tuned control over the compound's behavior in vivo.

The potential applications of (1-(3-Aminopropyl)-4-phenylpyrrolidin-3-yl)methanol extend beyond pharmaceuticals. Its unique structure makes it a valuable tool for chemists studying molecular recognition and interaction mechanisms. By understanding how this compound interacts with various biological targets, researchers can gain insights into broader chemical principles that may be applicable to other areas of study.

In conclusion, the compound identified by CAS No. 2098011-33-5 represents a significant advancement in chemical research due to its innovative structure and potential applications. Its combination of functional groups offers a versatile platform for further exploration, particularly in the fields of drug discovery and molecular biology. As research continues to uncover new possibilities for this molecule, its importance in modern chemical science is likely to grow even further.